5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate
Overview
Description
5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate is a chemical compound with the molecular formula C10H11NO4S It is a derivative of naphthalene, characterized by the presence of a fluoranesulfonate group attached to the naphthalene ring
Preparation Methods
The synthesis of 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate typically involves the reaction of 5-oxo-5,6,7,8-tetrahydronaphthalene with fluoranesulfonic acid under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as dichloromethane, and a catalyst, such as sulfuric acid, to facilitate the formation of the desired product. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the pure compound .
Chemical Reactions Analysis
5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding naphthoquinone derivatives.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield tetrahydronaphthalene derivatives.
Substitution: The fluoranesulfonate group can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide or potassium tert-butoxide.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.
Biology: This compound is studied for its potential biological activities, including its effects on cellular processes and its use as a probe in biochemical assays.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs targeting specific molecular pathways.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate involves its interaction with specific molecular targets within cells. It can modulate the activity of enzymes and receptors, leading to changes in cellular signaling pathways. The exact molecular targets and pathways involved are still under investigation, but it is believed to affect processes such as oxidative stress and inflammation .
Comparison with Similar Compounds
5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate can be compared with other similar compounds, such as:
5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl methanesulfonate: This compound has a methanesulfonate group instead of a fluoranesulfonate group, leading to differences in reactivity and applications.
N-(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)acetamide:
The uniqueness of this compound lies in its specific functional group, which imparts distinct chemical and biological properties .
Properties
CAS No. |
2302023-54-5 |
|---|---|
Molecular Formula |
C10H9FO4S |
Molecular Weight |
244.2 |
Purity |
95 |
Origin of Product |
United States |
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